Cas no 41931-13-9 (LCS-1)

• Product Name: LCS-1
• CAS No: 41931-13-9
• MF: C₁₁H₈Cl₂N₂O
• MW: 255.10002040863
• MDL: MFCD00814448
• CID: 829880
• PubChem ID: 329824744
• Update Time: 2025-04-19

LCS-1 Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloro-2-(m-tolyl)pyridazin-3(2H)-one
• 4,5-dichloro-2-(3-methylphenyl)pyridazin-3-one
• 4,5-Dichloro-2-(3-methylphenyl)-3(2H)-pyridazinone
• LCS-1
• cid_779573
• 4,5-Dichloro-2-(3-methylphenyl) pyridazin-3(2H)-one
• AKOS000313169
• LCS-1, >=98% (HPLC)
• MLS001001689
• SYUPLLHVMCLXEM-UHFFFAOYSA-N
• SY325386
• CS-0086981
• D95801
• SR-01000206484
• Lung Cancer Screen 1
• DB-028650
• AB00082355-01
• MFCD00814448
• SMR000496218
• STK399956
• 1,4,5-dichloro-2-m-tolylpyridazin-3(2H)-one
• SCHEMBL3031931
• HMS2821H07
• 4,5-dichloro-2-m-tolylpyridazin-3(2H)-one
• HY-115445
• BDBM33359
• 4,5-dichloro-2-(3-methylphenyl)pyridazin-3(2H)-one
• LCS 1
• BS-42412
• 41931-13-9
• DTXSID30354705
• pyridazinone, 2-46
• HMS3869F03
• CHEMBL607553
• Cambridge id 5352460
• SR-01000206484-1

• MDL： MFCD00814448
• Inchi： 1S/C11H8Cl2N2O/c1-7-3-2-4-8(5-7)15-11(16)10(13)9(12)6-14-15/h2-6H,1H3
• InChI Key： SYUPLLHVMCLXEM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NN(C1=O)C1C=CC=C(C)C=1)Cl

Computed Properties

• Exact Mass: 254.0013683g/mol
• Monoisotopic Mass: 254.0013683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Solubility: DMSO: soluble10mg/mL (clear solutikon, warmed)

LCS-1 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H319
• Warning Statement： P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-36
• Safety Instruction： 26-45
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones